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Compound of Interest

Compound Name: Lithium 3,5-diiodosalicylate

Cat. No.: B147101 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical procedures for the handling and disposal of Lithium 3,5-diiodosalicylate, ensuring

the well-being of laboratory personnel and the integrity of your research. Adherence to these

guidelines is critical for professionals in research, scientific, and drug development fields.

Lithium 3,5-diiodosalicylate is classified as a hazardous chemical, necessitating stringent

safety measures. It poses risks of acute toxicity if swallowed, inhaled, or in contact with skin,

and can cause serious eye and skin irritation, as well as respiratory discomfort.[1]

Personal Protective Equipment (PPE): Your First Line of
Defense
When handling Lithium 3,5-diiodosalicylate, a comprehensive PPE strategy is mandatory to

prevent exposure. This includes:

Hand Protection: Chemical-resistant gloves are required. For low-volume applications, nitrile

gloves are recommended; wearing two pairs can provide additional protection.[2] Always

consult with the glove manufacturer to confirm compatibility with this specific chemical.

Eye and Face Protection: ANSI-approved, properly fitting safety glasses or chemical splash

goggles are essential.[1][2] Depending on the specifics of the procedure, a face shield may

also be appropriate to safeguard against splashes.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b147101?utm_src=pdf-interest
https://www.benchchem.com/product/b147101?utm_src=pdf-body
https://www.benchchem.com/product/b147101?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC413290050&productDescription=LITHIUM+3%2C5-DIIODOSALICY+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b147101?utm_src=pdf-body
https://www.purdue.edu/ehps/rem/documents/sops/soplithium.docx
https://www.fishersci.com/store/msds?partNumber=AC413290050&productDescription=LITHIUM+3%2C5-DIIODOSALICY+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.purdue.edu/ehps/rem/documents/sops/soplithium.docx
https://www.purdue.edu/ehps/rem/documents/sops/soplithium.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: To prevent the inhalation of dust particles, a NIOSH/MSHA-approved

respirator is necessary, especially if exposure limits are exceeded or if irritation occurs.[1] A

dust mask, such as a type N95, is a suitable option.[3][4]

Protective Clothing: A disposable gown that is resistant to chemical permeation should be

worn.[5][6] Gowns should be long-sleeved with close-fitting cuffs.[5] Full-length pants and

closed-toe shoes are mandatory for all personnel in the laboratory area to ensure no skin is

exposed between the shoe and ankle.[2]

Hazard Classification and Safety Precautions
A clear understanding of the hazard classifications for Lithium 3,5-diiodosalicylate is

fundamental for safe handling.

Hazard Classification Category
Precautionary Statement
Codes

Acute Oral Toxicity Category 4
P264, P270, P301+P312,

P330, P501

Acute Dermal Toxicity Category 4
P280, P302+P352, P312,

P362+P364, P501

Acute Inhalation Toxicity Category 4
P261, P271, P304+P340,

P312, P501

Skin Corrosion/Irritation Category 2
P264, P280, P302+P352,

P332+P313, P362+P364

Serious Eye Damage/Irritation Category 2

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ Toxicity

(Single Exposure)
Category 3

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Data sourced from Fisher Scientific Safety Data Sheet.[1]
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Procedural Guidance for Handling and Disposal
Engineering Controls: All work with Lithium 3,5-diiodosalicylate should be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[2] Ensure that

eyewash stations and safety showers are readily accessible and in close proximity to the

workstation.[1]

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is correctly donned. A pre-

operational check of the fume hood and other safety equipment should be conducted.

Dispensing: Carefully weigh and dispense the chemical within the fume hood to contain any

dust. Avoid actions that could generate dust clouds.

During Use: Avoid all contact with skin and eyes. Do not breathe in the dust.[1] In case of

accidental contact, follow the first-aid measures outlined below.

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling is complete.[1]

Storage: Store Lithium 3,5-diiodosalicylate in a dry, cool, and well-ventilated area.[1] Keep

the container tightly closed to prevent moisture absorption and contamination.[1] It should be

stored away from strong oxidizing agents.[1]

Disposal Plan:

Containment: Following use, carefully sweep up any remaining solid material and place it

into a suitable, clearly labeled container for disposal.[1]

Waste Collection: Contaminated PPE, such as gloves and gowns, should be removed and

placed in a sealed bag for disposal.[5]

Disposal Route: The contained chemical waste and contaminated materials must be

disposed of through an approved waste disposal plant. Do not allow the chemical to enter

the environment or sewer systems.[1]
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Emergency Response and First Aid
Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

including under the eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove all contaminated clothing and shoes. Wash the affected skin area

immediately with soap and plenty of water. Get medical attention if irritation persists.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention.

Ingestion: Clean the mouth with water. Do not induce vomiting. Seek immediate medical

assistance.[1]

Visualizing the Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling Lithium 3,5-
diiodosalicylate from initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of Lithium 3,5-diiodosalicylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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